2-(1,2-Benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C19H17ClN2O2/c20-14-6-3-5-13(11-14)17-8-4-10-22(17)19(23)12-16-15-7-1-2-9-18(15)24-21-16/h1-3,5-7,9,11,17H,4,8,10,12H2
• InChI Key: DJNYEMKBOARZAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CC2=NOC3=CC=CC=C32)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol

Description

2-(1,2-Benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone is a compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various applications, including as a tool for studying biological systems and as a potential therapeutic agent. In

Mechanism of Action

The mechanism of action of 2-(1,2-Benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone is not fully understood. However, it is believed to work by binding to certain receptors in the brain, including the CB1 and CB2 receptors. This binding can lead to a variety of effects, including anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1,2-Benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone have been studied in animal models. This compound has been shown to have anti-inflammatory and analgesic effects, which could make it a promising candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,2-Benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone in lab experiments is its potential as a tool for studying biological systems. This compound has been shown to bind to certain receptors in the brain, which can help researchers better understand the mechanisms of certain neurological disorders.
One limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to administer the compound to animals or cells in vitro.

Future Directions

There are several potential future directions for research on 2-(1,2-Benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone. One potential direction is to further investigate its potential as a therapeutic agent for the treatment of pain and inflammation.
Another potential direction is to study the compound's effects on other biological systems, including the immune system and the cardiovascular system. This could lead to a better understanding of the compound's potential uses in a variety of medical applications.
Finally, researchers could investigate the potential for modifying the compound's structure to improve its solubility and other properties, which could make it a more effective tool for scientific research.

Synthesis Methods

2-(1,2-Benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone can be synthesized using a variety of methods. One common method involves the reaction of 3-chlorophenylacetonitrile with 2-aminophenol to form 2-(3-chlorophenyl)-1,3-benzoxazole. This intermediate can then be reacted with 2-pyrrolidin-1-yl-ethanone to form the final product.

Scientific Research Applications

The compound 2-(1,2-Benzoxazol-3-yl)-1-[2-(3-chlorophenyl)pyrrolidin-1-yl]ethanone has shown promise in various scientific research applications. One potential application is as a tool for studying biological systems. This compound has been shown to bind to certain receptors in the brain, which can help researchers better understand the mechanisms of certain neurological disorders.
Another potential application is as a potential therapeutic agent. This compound has been shown to have anti-inflammatory and analgesic effects in animal models, which could make it a promising candidate for the treatment of pain and inflammation.